Cas no 953243-57-7 (N-{2-4-(dimethylamino)phenylethyl}adamantane-1-carboxamide)

• Product Name: N-{2-4-(dimethylamino)phenylethyl}adamantane-1-carboxamide
• CAS No: 953243-57-7
• MF: C₂₁H₃₀N₂O
• MW: 326.475705623627
• CID: 5911964
• PubChem ID: 16889386
• Update Time: 2025-06-09

N-{2-4-(dimethylamino)phenylethyl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• CCG-315208
• VU0630028-1
• F5019-0229
• (3r,5r,7r)-N-(4-(dimethylamino)phenethyl)adamantane-1-carboxamide
• AKOS016469583
• N-{2-[4-(dimethylamino)phenyl]ethyl}adamantane-1-carboxamide
• 953243-57-7
• N-[2-[4-(dimethylamino)phenyl]ethyl]adamantane-1-carboxamide
• N-{2-4-(dimethylamino)phenylethyl}adamantane-1-carboxamide

• Inchi： 1S/C21H30N2O/c1-23(2)19-5-3-15(4-6-19)7-8-22-20(24)21-12-16-9-17(13-21)11-18(10-16)14-21/h3-6,16-18H,7-14H2,1-2H3,(H,22,24)
• InChI Key： HKTQORWFRDNKLW-UHFFFAOYSA-N
• SMILES： C12(C(NCCC3=CC=C(N(C)C)C=C3)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 326.235813585g/mol
• Monoisotopic Mass: 326.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 32.3Ų

Additional information on N-{2-4-(dimethylamino)phenylethyl}adamantane-1-carboxamide

Comprehensive Overview of N-{2-4-(dimethylamino)phenylethyl}adamantane-1-carboxamide (CAS No. 953243-57-7): Properties, Applications, and Research Insights

The compound N-{2-4-(dimethylamino)phenylethyl}adamantane-1-carboxamide (CAS No. 953243-57-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its distinctive combination of an adamantane backbone and a dimethylaminophenyl moiety makes it a promising candidate for various applications, particularly in drug discovery and neuropharmacology. Researchers are increasingly exploring its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

One of the most intriguing aspects of N-{2-4-(dimethylamino)phenylethyl}adamantane-1-carboxamide is its structural resemblance to known bioactive compounds. The adamantane group, a hallmark of many antiviral and neurological drugs, provides rigidity and lipophilicity, while the dimethylaminophenyl segment introduces electronic and steric properties that enhance binding affinity. This dual functionality positions the compound as a versatile scaffold for designing novel therapeutics, particularly in areas like neurodegenerative diseases and metabolic disorders.

Recent studies have highlighted the potential of CAS No. 953243-57-7 in addressing unmet medical needs. For instance, its interaction with G-protein-coupled receptors (GPCRs) has sparked interest in its use for treating conditions like Parkinson's disease and depression. The compound's ability to cross the blood-brain barrier (BBB) further underscores its utility in central nervous system (CNS) drug development. These properties align with current trends in precision medicine, where targeted therapies are prioritized.

From a synthetic chemistry perspective, N-{2-4-(dimethylamino)phenylethyl}adamantane-1-carboxamide presents both challenges and opportunities. Its synthesis typically involves multi-step reactions, including amidation and alkylation processes, which require careful optimization to achieve high yields and purity. Advances in green chemistry and catalytic methods have streamlined its production, making it more accessible for large-scale applications. Researchers are also exploring computational modeling to predict its behavior in biological systems, a trend reflecting the growing integration of AI in drug discovery.

The compound's physicochemical properties, such as its logP value and solubility profile, are critical for formulation development. Its moderate lipophilicity suggests suitability for oral administration, while its stability under physiological conditions enhances its candidacy for long-term therapies. These characteristics are particularly relevant given the rising demand for patient-centric drug formulations that improve compliance and efficacy.

In the context of personalized medicine, CAS No. 953243-57-7 exemplifies the shift toward tailored therapeutic solutions. Its mechanism of action, which may involve modulation of dopaminergic and serotonergic pathways, aligns with the increasing focus on biomarkers and genetic profiling. This aligns with popular search queries like "new treatments for neurodegenerative diseases" and "innovative CNS drug candidates," reflecting public interest in breakthrough therapies.

Beyond pharmaceuticals, N-{2-4-(dimethylamino)phenylethyl}adamantane-1-carboxamide has potential applications in material science. Its robust structure could contribute to the development of advanced polymers or coatings with unique thermal and mechanical properties. Such interdisciplinary applications resonate with trends in sustainable technology, a topic frequently searched in academic and industrial circles.

In summary, N-{2-4-(dimethylamino)phenylethyl}adamantane-1-carboxamide (CAS No. 953243-57-7) represents a compelling case study in modern chemical research. Its multifaceted applications, from drug development to material innovation, highlight its significance in addressing contemporary scientific and medical challenges. As research progresses, this compound is poised to play a pivotal role in advancing both therapeutic and technological frontiers.